Cas no 1119-65-9 (2-Heptyne)

2-heptyne, Chinese alias: 2-heptynediethylacetal,

2-Heptyne structure

Product Name:2-Heptyne

CAS No:1119-65-9

Molecular Formula:C₇H₁₂

Molecular Weight:96.17018

MDL:MFCD00039970

CID:83395

PubChem ID:87570831

2-Heptyne Properties

Names and Identifiers

- 2-Heptyne
- hept-2-yne
- 1-Methyl-2-butylacetylene
- Butylmethylacetylene
- Methyl-butyl-acetylen
- n-Butylmethylacetylene
- DTXSID90149770
- H0431
- CS-0204679
- InChI=1/C7H12/c1-3-5-7-6-4-2/h3,5,7H2,1-2H
- FT-0612490
- 2-(5,5-Dimethyl-1,2,3-dioxaborinan-2-yl)benzoic acid ethyl ester
- n-C4H9C.$.CCH3
- 2-Heptyne, 98%
- NSC 63874
- NSC63874
- D90868
- EINECS 214-285-6
- NS00045255
- NSC-63874
- AKOS015841151
- 1119-65-9
- J-002677
- MFCD00039970
- 2-HEPTYNE
- Hept-2-yne
- +Expand
- MDL： MFCD00039970
- InChIKey： AMSFEMSYKQQCHL-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12/c1-3-5-7-6-4-2/h3,5,7H2,1-2H3
- SMILES： CCCCC#CC
- BRN： 1733563

Computed Properties

Exact Mass: 96.09390
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 96.094
Heavy Atom Count: 7
Complexity: 78.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.19990
PSA: 0.00000
Refractive Index: n20/D 1.423(lit.)
Boiling Point: 110°C
Melting Point: 11.29°C
Flash Point: 52 °F
Color/Form: Not determined.
Solubility: Not determined
Density: 0.745 g/mL at 25 °C(lit.)

2-Heptyne Security Information

Symbol: GHS02 GHS08
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26
Packing Group：II
Risk Phrases：R11; R65
Dangerous goods sign： F Xi
Hazardous Material transportation number：UN 3295 3/PG 1
Hazard Statement： H225-H304
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
Prompt：dangerous
PackingGroup：II
Risk Phrases： 11-36/37/38
HazardClass：3

2-Heptyne Customs Data

HS CODE：2901299090
Customs Data：

China Customs Code:
2901299090

Overview:

2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

Summary:

2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2-Heptyne Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB131526-5 ml	2-Heptyne, 98%; .	1119-65-9	98%	5 ml	€167.50	2024-04-20
Ambeed	A631575-25g	2-Heptyne	1119-65-9	98%	25g	$199.0
Fluorochem	009261-1g	2-Heptyne	1119-65-9	98%	1g	￡10.00	2022-03-01
TRC	H998583-50mg	2-Heptyne	1119-65-9		50mg	$ 50.00	2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B21528-2g	2-Heptyne, 98+%	1119-65-9	98+%	2g	￥535.00	2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157364-10g	2-Heptyne	1119-65-9	99%	10g	¥823.90	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1275349-5g	2-Heptyne	1119-65-9	98%	5g	￥1260.00	2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00390-5g	2-HEPTYNE	1119-65-9		5g	¥978.0	2021-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H862196-5ml	2-Heptyne	1119-65-9	≥99%(GC)	5ml	598.00
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	H0431-5ML	2-Heptyne	1119-65-9	>99.0%(GC)	5ml	¥580.00	2024-04-18

2-Heptyne Related Literature

1. Photolyses of 1,4-bis(1,1-diarylhept-2-ynyl)benzenes and 1,4-bis(1,1-diarylalkyl)benzenes

Min Shi,Yoshiki Okamoto,Setsuo Takamuku J. Chem. Soc. Perkin Trans. 1 1991 2391
2. Rapid methylation of terminal acetylenes by the Stille coupling of methyl iodide with alkynyltributylstannanes: a general protocol potentially useful for the synthesis of short-lived 11CH3-labeled PET tracers with a 1-propynyl group

Takamitsu Hosoya,Masahiro Wakao,Yurie Kondo,Hisashi Doi,Masaaki Suzuki Org. Biomol. Chem. 2004 2 24
3. Observation of slowed rotation about the η6-arene–chromium bond in the tripodal chromium complexes of the trimers of bicyclo[2.2.1]hept-2-yne: intramolecular rotational barriers in organometallic complexes and their correlation with internal non-bonding interactions and structural changes

Geoffrey Hunter,Regina Louise MacKay,Peter Kremminger,Walter Weissensteiner J. Chem. Soc. Dalton Trans. 1991 3349
4. Regioselectivity of the Pauson–Khand reaction in single-walled carbon nanotubes

Juan Pablo Martínez,María Vizuete,Luis M. Arellano,Albert Poater,F. Matthias Bickelhaupt,Fernando Langa,Miquel Solà Nanoscale 2018 10 15078
5. Photolysis of 1,1,1-triarylalk-2-enes and 1,1,1-triarylhept-2-ynes. A novel generation of aryl(alk-1-enyl)carbenes and aryl(alk-1-ynyl)carbenes

Min Shi,Kouji Shouki,Yoshiki Okamoto,Setsuo Takamuku J. Chem. Soc. Perkin Trans. 1 1990 2443
6. 768. Studies with acetylenes. Part II. Some reactions of Grignard reagents with propargylic halides. Model linoleic and linolenic acid systems

S. S. Nigam,B. C. L. Weedon J. Chem. Soc. 1957 3868
7. 931. Researches on acetylenic compounds. Part LVIII. The structure of an anomalous Reppe carboxylation product

P. J. Ashworth,G. H. Whitham,M. C. Whiting J. Chem. Soc. 1957 4633
8. Palladium-catalyzed carbonylative synthesis of substituted cyclopentenones from aryl iodides and internal alkynes

Jin-Bao Peng,Wei-Feng Wang,Xiao-Feng Wu Org. Biomol. Chem. 2019 17 5882
9. Cobalt-catalyzed selective hydroacylation of alkynes

Jian Wu,Wen-Xia Gao,Xiao-Bo Huang,Yun-Bing Zhou,Miao-Chang Liu,Hua-Yue Wu Org. Chem. Front. 2021 8 6048
10. 25. Experiments on the synthesis of the pyrethrins. Part X. Intermediates for the synthesis of cis-pyrethrolone

L. Crombie,S. H. Harper,F. C. Newman,D. Thompson,R. J. D. Smith J. Chem. Soc. 1956 126

Related Categories

1119-65-9 (2-Heptyne) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1119-65-9)2-Heptyne

Purity:99%

Quantity:25g

Price($):179.0